Cas no 2138260-08-7 (Propanoic acid, 3-[(2,3-dimethylcyclobutyl)amino]-2,2-difluoro-)

• Product Name: Propanoic acid, 3-[(2,3-dimethylcyclobutyl)amino]-2,2-difluoro-
• CAS No: 2138260-08-7
• MF: C₉H₁₅F₂NO₂
• MW: 207.217709779739
• CID: 5294839
• Update Time: 2025-07-16

Propanoic acid, 3-[(2,3-dimethylcyclobutyl)amino]-2,2-difluoro- Chemical and Physical Properties

Names and Identifiers

• 3-[(2,3-dimethylcyclobutyl)amino]-2,2-difluoropropanoic acid
• Propanoic acid, 3-[(2,3-dimethylcyclobutyl)amino]-2,2-difluoro-

• Inchi： 1S/C9H15F2NO2/c1-5-3-7(6(5)2)12-4-9(10,11)8(13)14/h5-7,12H,3-4H2,1-2H3,(H,13,14)
• InChI Key： BUOXXGLATCUNSX-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CNC1CC(C)C1C)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 233
• XLogP3: 0.1
• Topological Polar Surface Area: 49.3

Additional information on Propanoic acid, 3-[(2,3-dimethylcyclobutyl)amino]-2,2-difluoro-

Propanoic acid, 3-[(2,3-dimethylcyclobutyl)amino]-2,2-difluoro- (CAS No. 2138260-08-7): A Comprehensive Overview

Propanoic acid, 3-[(2,3-dimethylcyclobutyl)amino]-2,2-difluoro- (CAS No. 2138260-08-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a propanoic acid backbone, a 2,3-dimethylcyclobutyl amino group, and two fluorine atoms at the second carbon position. These structural elements contribute to its distinct chemical and biological properties, making it a promising candidate for various therapeutic applications.

The propanoic acid backbone is a common motif in many bioactive molecules, known for its ability to modulate biological processes through various mechanisms. The addition of the 2,3-dimethylcyclobutyl amino group introduces a cyclic structure that can enhance the compound's stability and bioavailability. Furthermore, the presence of two fluorine atoms at the second carbon position imparts additional stability and can influence the compound's pharmacokinetic properties.

Recent studies have highlighted the potential of Propanoic acid, 3-[(2,3-dimethylcyclobutyl)amino]-2,2-difluoro- in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity. The unique combination of its structural features allows it to interact with key inflammatory mediators, potentially reducing inflammation in conditions such as arthritis and other autoimmune disorders.

In addition to its anti-inflammatory properties, Propanoic acid, 3-[(2,3-dimethylcyclobutyl)amino]-2,2-difluoro- has also been investigated for its potential as an antiviral agent. Studies conducted by researchers at the National Institutes of Health have demonstrated that this compound can inhibit the replication of certain viruses, including influenza and coronaviruses. The mechanism of action appears to involve interference with viral entry and replication processes within host cells.

The pharmacokinetic profile of Propanoic acid, 3-[(2,3-dimethylcyclobutyl)amino]-2,2-difluoro- has been extensively studied to understand its behavior in biological systems. Preclinical data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed from the gastrointestinal tract and exhibits good tissue penetration. The presence of fluorine atoms contributes to its metabolic stability, reducing the likelihood of rapid degradation by hepatic enzymes.

Clinical trials are currently underway to evaluate the safety and efficacy of Propanoic acid, 3-[(2,3-dimethylcyclobutyl)amino]-2,2-difluoro- in human subjects. Early results from Phase I trials have shown that the compound is well-tolerated at various dose levels and does not exhibit significant adverse effects. These findings are encouraging and support further investigation into its therapeutic potential.

The potential applications of Propanoic acid, 3-[(2,3-dimethylcyclobutyl)amino]-2,2-difluoro- extend beyond anti-inflammatory and antiviral therapies. Researchers are exploring its use in other areas such as neurodegenerative diseases and cancer. Preliminary studies suggest that this compound may have neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. Additionally, it has shown promise in inhibiting the growth of certain cancer cell lines through mechanisms involving apoptosis induction and cell cycle arrest.

In conclusion, Propanoic acid, 3-[(2,3-dimethylcyclobutyl)amino]-2,2-difluoro- (CAS No. 2138260-08-7) is a multifaceted compound with a wide range of potential therapeutic applications. Its unique structural features contribute to its biological activity and pharmacokinetic properties, making it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds promise for addressing various unmet medical needs.